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Compound of Interest

FMoc-Ser(tBu)-Cys(psiMe,Mepro)-
OH

cat. No.: B1631880

Compound Name:

Essential Safety and Handling Guide for FMoc-
Ser(tBu)-Cys(psiMe,Mepro)-OH

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling FMoc-Ser(tBu)-Cys(psiMe,Mepro)-OH. The
following procedures are designed to ensure safe handling, use, and disposal of this compound
in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

While some suppliers state that no ingredients are hazardous according to OSHA criteria, other
safety data sheets (SDS) indicate potential hazards, including acute toxicity (oral, dermal,
inhalation), skin irritation, and serious eye irritation.[1] Therefore, it is imperative to handle this
compound with appropriate caution. Further processing of this solid compound may also create
combustible dust.[2]

Recommended Personal Protective Equipment (PPE):
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PPE Category

Item

Specification

Eye/Face Protection

Safety Glasses with Side
Shields or Goggles

Must be tested and approved
under government standards
such as NIOSH (US) or EN
166 (EV).[2]

Skin Protection

Chemical-Resistant Gloves

Nitrile gloves are suitable for
incidental contact.[3] Inspect
gloves for any damage before

use.[4]

Laboratory Coat

A buttoned lab coat should be

worn to protect the skin.[5]

Respiratory Protection

Dust Mask or Respirator

Use in poorly ventilated areas
or when handling large
gquantities that may generate
dust.

Footwear

Closed-Toed Shoes

Shoes must cover the entire
foot.[5][6]

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural steps for the safe handling of FMoc-Ser(tBu)-

Cys(psiMe,Mepro)-OH from reception to use in experiments.

e Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.

o Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is typically 2-8°C.

o Keep away from sources of ignition.

e Preparation for Use:
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o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
weighing or transferring the solid powder to minimize inhalation of dust.

o Ensure all necessary PPE is worn correctly before handling the compound.

o Have an emergency eyewash station and safety shower readily accessible.
» Weighing and Dissolving:

o To prevent dust generation, handle the solid gently.

o Use a dedicated spatula and weighing paper.

o If dissolving the compound, add the solvent to the solid slowly to avoid splashing.
e Use in Peptide Synthesis:

o This pseudoproline dipeptide is utilized in Fmoc solid-phase peptide synthesis (SPPS) to
overcome aggregation and improve the quality of the final peptide.[7][8]

o ltis incorporated into the peptide sequence to disrupt the interchain hydrogen bonding that
leads to aggregation.[9][10]

o The oxazolidine ring is cleaved with trifluoroacetic acid (TFA) during the final deprotection
step, converting it back to serine or threonine.[9][10]

Disposal Plan

Proper disposal of FMoc-Ser(tBu)-Cys(psiMe,Mepro)-OH and its containers is crucial to
prevent environmental contamination and ensure laboratory safety.

e Unused Compound:

o Dispose of the unused compound as chemical waste in accordance with local, state, and
federal regulations.

o Do not dispose of it down the drain or in the regular trash.

e Contaminated Materials:
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o Gloves, weighing paper, and other disposable materials that have come into contact with
the compound should be placed in a sealed bag and disposed of as chemical waste.

o Contaminated glassware should be rinsed with an appropriate solvent in a fume hood, and
the rinsate collected as hazardous waste.

o Empty Containers:

o Rinse empty containers thoroughly with a suitable solvent. Collect the rinsate for disposal
as chemical waste.

o After rinsing, the container can be disposed of according to institutional guidelines.

Workflow for Handling FMoc-Ser(tBu)-
Cys(psiMe,Mepro)-OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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